Cas no 88218-04-6 (1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-)
88218-04-6 structure
Product Name:1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
CAS No:88218-04-6
MF:C9H9N3O2S
MW:223.251660108566
CID:640969
PubChem ID:13241790
Update Time:2025-04-19
1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
- 2-(methylsulfanylmethyl)-4-nitro-1H-benzimidazole
- 2-[(Methylsulfanyl)methyl]-4-nitro-1H-benzimidazole
- DTXSID50531359
- 88218-04-6
-
- Inchi: 1S/C9H9N3O2S/c1-15-5-8-10-6-3-2-4-7(12(13)14)9(6)11-8/h2-4H,5H2,1H3,(H,10,11)
- InChI Key: FIKRBGYGRLVZAC-UHFFFAOYSA-N
- SMILES: S(C)CC1=NC2C(=CC=CC=2N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.04154771g/mol
- Monoisotopic Mass: 223.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 99.8Ų
1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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